1-Ethyl-5-fluoro-3-iodo-2-methylbenzene

• Molecular Formula: C9H10FI
• Molecular Weight: 264.08 g/mol
• IUPAC Name: 1-ethyl-5-fluoro-3-iodo-2-methylbenzene
• InChI: InChI=1S/C9H10FI/c1-3-7-4-8(10)5-9(11)6(7)2/h4-5H,3H2,1-2H3
• InChI Key: UXXQJRKWYJSKHE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC(=C1)F)I)C

Description

1-Ethyl-5-fluoro-3-iodo-2-methylbenzene is an aromatic compound with a benzene ring substituted with ethyl, fluoro, iodo, and methyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-ethyl-5-fluoro-3-iodo-2-methylbenzene typically involves electrophilic aromatic substitution reactions. A common method includes the following steps:

Nitration: Introduction of a nitro group to the benzene ring.

Reduction: Conversion of the nitro group to an amine.

Halogenation: Introduction of halogen atoms (fluorine and iodine) to the benzene ring

Industrial Production Methods: Industrial production of this compound may involve multi-step synthesis processes, including Friedel-Crafts acylation followed by halogenation and reduction steps. The reaction conditions often require specific catalysts and controlled environments to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions: 1-Ethyl-5-fluoro-3-iodo-2-methylbenzene undergoes various types of chemical reactions, including:

Substitution Reactions: Electrophilic aromatic substitution is common, where the benzene ring reacts with electrophiles to replace hydrogen atoms with other substituents.

Oxidation and Reduction: The compound can undergo oxidation to form quinones or reduction to form amines.

Common Reagents and Conditions:

Halogenation: Reagents like bromine or chlorine in the presence of a catalyst.

Nitration: Nitric acid and sulfuric acid mixture.

Reduction: Hydrogen gas with a palladium catalyst or other reducing agents.

Major Products: The major products formed from these reactions depend on the specific substituents introduced and the reaction conditions. For example, halogenation can yield dihalogenated benzene derivatives .

Scientific Research Applications

1-Ethyl-5-fluoro-3-iodo-2-methylbenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Potential use in the development of bioactive compounds and pharmaceuticals.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-ethyl-5-fluoro-3-iodo-2-methylbenzene involves its interaction with molecular targets through electrophilic aromatic substitution. The compound’s substituents influence its reactivity and the pathways it engages in during chemical reactions. The presence of electron-withdrawing groups like fluorine and iodine can affect the compound’s stability and reactivity .

Comparison with Similar Compounds

• 1-Ethyl-2-fluoro-5-iodo-3-methylbenzene
• 1-Ethyl-2-fluoro-3-iodo-5-methylbenzene

Comparison: 1-Ethyl-5-fluoro-3-iodo-2-methylbenzene is unique due to the specific positions of its substituents on the benzene ring. This positional arrangement can significantly influence its chemical properties and reactivity compared to similar compounds .